Cas no 5118-14-9 (4-bromo-1lambda6-benzothiophene-1,1-dione)

• Product Name: 4-bromo-1lambda6-benzothiophene-1,1-dione
• CAS No: 5118-14-9
• MF: C₈H₅BrO₂S
• MW: 245.093100309372
• MDL: MFCD20259437
• CID: 3380495
• PubChem ID: 69995871
• Update Time: 2025-10-18

4-bromo-1lambda6-benzothiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE, 4-BROMO-, 1,1-DIOXIDE
• 4-bromo-1lambda6-benzothiophene-1,1-dione
• 4-Bromo-1-benzothiophene 1,1-dioxide
• 4-bromobenzo[b]thiophene 1,1-dioxide
• SCHEMBL7122814
• EN300-25391556
• 5118-14-9

• MDL： MFCD20259437
• Inchi： 1S/C8H5BrO2S/c9-7-2-1-3-8-6(7)4-5-12(8,10)11/h1-5H
• InChI Key： RLNONUAGBUYQNF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CS2(=O)=O

Computed Properties

• Exact Mass: 243.91936Da
• Monoisotopic Mass: 243.91936Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-bromo-1lambda6-benzothiophene-1,1-dione

Introduction to 4-bromo-1lambda6-benzothiophene-1,1-dione (CAS No. 5118-14-9)

4-bromo-1lambda6-benzothiophene-1,1-dione, identified by the Chemical Abstracts Service Number (CAS No.) 5118-14-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the benzothiophene family, a class of molecules characterized by a fused benzene and thiophene ring system, which is known for its broad spectrum of biological activities and industrial applications.

The structural motif of 4-bromo-1lambda6-benzothiophene-1,1-dione consists of a benzothiophene core substituted with a bromine atom at the 4-position and a diketone group at the 1-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for the development of novel chemical entities. The presence of both bromine and diketone functionalities provides multiple sites for further chemical modification, enabling the synthesis of diverse derivatives with tailored biological and material properties.

In recent years, 4-bromo-1lambda6-benzothiophene-1,1-dione has been extensively studied for its potential in medicinal chemistry. The benzothiophene scaffold is a privileged structure in drug discovery, with several approved drugs featuring this moiety exhibiting pharmacological activities such as antiviral, anti-inflammatory, and anticancer effects. The bromine substituent enhances the reactivity of the molecule, facilitating its incorporation into more complex structures through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 4-bromo-1lambda6-benzothiophene-1,1-dione is its utility as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its framework to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, derivatives of this compound have shown promise in modulating kinases and other signaling proteins, which are critical in cancer therapy. The diketone group can be further functionalized to introduce additional pharmacophores, enhancing binding affinity and selectivity.

The compound's relevance extends beyond pharmaceutical applications into materials science. Benzothiophene derivatives are widely used in organic electronics due to their excellent charge transport properties. 4-bromo-1lambda6-benzothiophene-1,1-dione can serve as a building block for designing organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic materials. The bromine atom allows for easy modification via palladium-catalyzed cross-coupling reactions, enabling the construction of conjugated polymers with tunable optoelectronic characteristics.

Recent advancements in synthetic methodologies have further expanded the utility of 4-bromo-1lambda6-benzothiophene-1,1-dione. Transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within the benzothiophene core, allowing chemists to access structurally diverse libraries of compounds. These efforts have led to the discovery of novel bioactive molecules with potential therapeutic applications. Additionally, computational studies have been employed to predict the reactivity and binding properties of derivatives derived from this scaffold, accelerating the drug discovery process.

The pharmaceutical industry has been particularly interested in exploring the antimicrobial potential of 4-bromo-1lambda6-benzothiophene-1,1-dione derivatives. Benzothiophenes are known to interact with bacterial cell membranes and inhibit essential metabolic pathways. By incorporating structural features such as halogens or nitrogen heterocycles into the benzothiophene core, researchers have generated compounds with enhanced activity against resistant bacterial strains. This underscores the importance of 4-bromo-1lambda6-benzothiophene-1,1-dione as a versatile intermediate in antimicrobial drug development.

In conclusion,4-bromo-1lambda6-benzothiophene-1,1-dione (CAS No. 5118-14-9) represents a structurally intriguing compound with broad applications in pharmaceuticals and materials science. Its unique combination of reactivity and biological relevance makes it an indispensable tool for chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new synthetic strategies and biological functions associated with this scaffold,4-bromo-1lambda6-benzothiophene-1,1-dione is poised to remain at the forefront of chemical innovation.